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Compound of Interest

Compound Name: Tetrabutylammonium salicylate

Cat. No.: B1455468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrabutylammonium salicylate (TBAS) is a quaternary ammonium salt that is finding

increasing utility in cosmetic and pharmaceutical formulations.[1] Its unique structure,

combining a lipophilic tetrabutylammonium cation with a functional salicylate anion, imparts

properties that make it a versatile excipient.[2] This document provides detailed application

notes and experimental protocols for the use of TBAS as a reagent, with a focus on its role as a

skin permeation enhancer and a phase-transfer catalyst.

Physicochemical Properties of Tetrabutylammonium Salicylate:
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Property Value Reference

Molecular Formula C₂₃H₄₁NO₃ [3]

Molecular Weight 379.59 g/mol [3]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 92 °C [4]

Purity (HPLC) >98.0% [3]

CAS Number 22307-72-8 [3]

Applications in Formulations
Skin Permeation Enhancement via Ion-Pairing
A primary application of TBAS in topical formulations is to enhance the penetration of active

pharmaceutical ingredients (APIs) or cosmetic actives through the stratum corneum. This is

achieved through the formation of a lipophilic ion-pair between the tetrabutylammonium cation

and an anionic drug or active ingredient. This neutral, more lipophilic complex can more readily

partition into and diffuse across the lipid-rich intercellular matrix of the skin.[5][6][7]

Proposed Mechanism of Permeation Enhancement:
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Prepare Oil Phase

Heat Both Phases to 75°C

Prepare Aqueous Phase

Add Aqueous Phase to Oil Phase with Homogenization

Cool to 40°C with Gentle Stirring

Add Heat-Sensitive Ingredients (e.g., Preservatives, Fragrance)

Incorporate TBAS and Active Ingredient

Adjust pH if Necessary

Homogenize Briefly

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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